1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]urea
• InChI: InChI=1S/C17H20ClN3O2S/c18-14-3-1-2-4-15(14)20-17(22)19-11-16(13-5-8-23-12-13)21-6-9-24-10-7-21/h1-5,8,12,16H,6-7,9-11H2,(H2,19,20,22)
• InChI Key: XEKRCVJDXMHVTL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)NC2=CC=CC=C2Cl)C3=COC=C3
• Molecular Formula: C17H20ClN3O2S
• Molecular Weight: 365.9 g/mol

Description

1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea, also known as CPI-1205, is a small molecule inhibitor of the histone methyltransferase enzyme EZH2. EZH2 is a key epigenetic regulator that catalyzes the trimethylation of histone H3 at lysine 27 (H3K27me3), leading to transcriptional repression of target genes. EZH2 overexpression and gain-of-function mutations have been implicated in various cancers, including lymphoma, prostate cancer, and breast cancer. CPI-1205 has been developed as a potential anticancer agent that targets EZH2.

Scientific Research Applications

Urea Biosensors

Urea biosensors have been developed to detect and quantify urea concentration in various contexts due to its presence as an end product of nitrogen metabolism in the human body and its importance in agriculture, fishery, and food preservation. The advancements in biosensor technology utilize various nanoparticles and polymers for enzyme immobilization to enhance the sensitivity and durability of urea detection methods. This research underlines the critical role of urea and its derivatives in biosensing applications, highlighting the potential utility of specific urea compounds in this field (Botewad et al., 2021).

Drug Design Applications

Ureas, including chlorophenyl and furanyl derivatives, are significant in medicinal chemistry due to their unique hydrogen bonding capabilities, which are crucial for drug-target interactions. These compounds exhibit a wide range of bioactivities and are incorporated into drugs to improve selectivity, stability, toxicity, and pharmacokinetic profiles. The research emphasizes ureas' importance as modulators of biological targets, suggesting that compounds like "1-(2-Chlorophenyl)-3-(2-(furan-3-yl)-2-thiomorpholinoethyl)urea" could have potential applications in designing novel therapeutics (Jagtap et al., 2017).

Environmental Applications

The study of chlorophenols, compounds related to the chlorophenyl group, has provided insights into their role as precursors to dioxins and their impact on environmental pollution. The research into methods for the removal, dechlorination, and destruction of such compounds is crucial for managing their environmental impact, suggesting that understanding the chemical behavior of chlorophenyl derivatives is essential for environmental science (Altarawneh et al., 2009).